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Compound of Interest

Compound Name: 2-Tributylstannylbenzothiazole

Cat. No.: B169549 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

This guide provides critical safety protocols and operational procedures for the handling and

disposal of 2-Tributylstannylbenzothiazole, a member of the organotin compound family

known for its toxicity. Adherence to these guidelines is paramount to ensure the safety of

laboratory personnel and the protection of the environment. This document is intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative safety and physical

data for 2-Tributylstannylbenzothiazole and related tributyltin compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b169549?utm_src=pdf-interest
https://www.benchchem.com/product/b169549?utm_src=pdf-body
https://www.benchchem.com/product/b169549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₇H₂₇NSn -

Molecular Weight 374.17 g/mol

Boiling Point 307-309 °C [1]

Density 1.1900 g/mL at 25 °C [1]

Refractive Index n20/D 1.5200 [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup

Occupational Exposure Limits

(as Sn for Tributyltin Oxide)

TLV-TWA: 0.1 mg/m³ TLV-

STEL: 0.2 mg/m³
-

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE requirements is mandatory when handling 2-
Tributylstannylbenzothiazole to minimize exposure risk.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before each use.

Eye and Face Protection Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashing.[2]

Body Protection Laboratory coat

A flame-retardant or 100%

cotton lab coat is

recommended.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge and a P100

particulate filter when working

outside of a certified chemical

fume hood or in case of a spill.

Operational Plan: Step-by-Step Handling Procedure
All operations involving 2-Tributylstannylbenzothiazole must be conducted within a certified

chemical fume hood to prevent inhalation exposure.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents before introducing the compound.

Don all required personal protective equipment as outlined in the table above.

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/2-tributylstannyl-thiazole.pdf
https://www.benchchem.com/product/b169549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully open the container within the fume hood.

Use a clean, dry syringe or spatula for transferring the compound.

Avoid generating dust or aerosols.

Keep the container tightly sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the compound using

a suitable solvent (e.g., ethanol) followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Emergency Spill Response Plan
In the event of a spill, immediate and decisive action is crucial.

Minor Spill (within a chemical fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or

spill pillows).

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Major Spill (outside of a chemical fume hood):

Evacuate the laboratory immediately and alert others.

If safe to do so, increase ventilation to the area and close the doors.
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Contact your institution's Environmental Health and Safety (EHS) department or emergency

response team.

Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Step-by-Step Waste Management
All waste contaminated with 2-Tributylstannylbenzothiazole must be treated as hazardous

waste.

Segregation: Keep all organotin waste separate from other waste streams.

Containment: Collect all solid and liquid waste in clearly labeled, sealed, and chemically

compatible containers.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name ("2-
Tributylstannylbenzothiazole"), and the associated hazards (e.g., "Toxic," "Environmental

Hazard").

Storage: Store the hazardous waste in a designated, well-ventilated, and secure area away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. Do not pour organotin waste

down the drain.[2]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and responding to incidents

involving 2-Tributylstannylbenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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